Allyl ether

• CAS No.: 557-40-4
• Product Name: Allyl ether
• Molecular Formula: C6H10O; (CH2=CHCH2)2O; C6H10O
• Molecular Weight: 98.14 g/mol
• IUPAC Name: 3-prop-2-enoxyprop-1-ene
• Standard InChI: InChI=1S/C6H10O/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
• Standard InChIKey: ATVJXMYDOSMEPO-UHFFFAOYSA-N
• SMILES: C=CCOCC=C
• Canonical SMILES: C=CCOCC=C
• Boiling Point: 94.0 °C; 94 °C
• Density: Relative density (water = 1): 0.8
• Flash Point: 20 °F (NFPA, 2010); -6 °C
• Melting Point: -6.0 °C; -6 °C
• Physical Description: Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals.
• Solubility: 0.95 M; Solubility in water: none
• Synonyms: Allyl ether
• Vapor Density: Relative vapor density (air = 1): 3.4
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 5.79
• PubChem Compound: 11194
• Last Modified: Nov 11 2021